Cas no 2229433-87-6 (3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine)

• Product Name: 3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine
• CAS No: 2229433-87-6
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5599818
• PubChem ID: 165785289
• Update Time: 2025-08-05

3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-4-yl)but-3-en-1-amine
• EN300-1995747
• 2229433-87-6
• 3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine

• Inchi： 1S/C10H13ClN2/c1-7(3-4-12)9-5-8(2)13-10(11)6-9/h5-6H,1,3-4,12H2,2H3
• InChI Key： UGADPNWKJKTTTG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(=C)CCN

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine

3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine: Structural Insights, Synthetic Pathways, and Emerging Applications in Chemical and Pharmaceutical Research

3-(2-Chloro-6-methylpyridin-4-yl)but-3-en-1-amine, a structurally distinct organic compound with the CAS number 2229433–87–6, has garnered significant attention in contemporary chemical and pharmaceutical research due to its unique molecular architecture and versatile reactivity. This compound features a pyridine ring substituted with a chlorine atom at the 2-position, a methyl group at the 6-position, and a butenyl chain terminating in an amine group at the 1-position. The combination of aromatic heterocyclic motifs and unsaturated aliphatic moieties endows it with potential for participation in diverse chemical transformations, making it a valuable scaffold for drug discovery programs and functional material development. Recent advancements in synthetic methodologies have further enhanced its accessibility, enabling researchers to explore its role as a building block in complex molecule assembly.

The chemical structure of 3-(2-Chloro–6-methylpyridin–4–yl)but–3-en–1–amine is characterized by conjugated systems that facilitate π-electron delocalization across the pyridine ring and the butenyl chain. This structural feature is critical for understanding its electronic properties, which influence interactions with biological targets or catalytic systems. The chlorine substituent introduces electrophilic character to the molecule, while the methyl group at position 6 provides steric bulk that may modulate reactivity or binding affinity in specific applications. The terminal amine functionality (but–3-en–1–amine) serves as a nucleophilic center capable of forming hydrogen bonds or participating in condensation reactions, broadening its utility in organic synthesis.

In terms of molecular synthesis, this compound can be prepared via multiple routes depending on the desired functionalization strategy. One prominent approach involves the nucleophilic substitution of 4-bromopyridine derivatives with appropriately protected allylamine precursors, followed by selective introduction of chlorine and methyl groups through palladium-catalyzed cross-coupling reactions such as Buchwald-Hartwig amination or Ullmann coupling. Alternatively, modern C-H activation techniques have been applied to construct the pyridine-substituted butenyl framework directly from unactivated precursors, reducing synthetic steps while maintaining regioselectivity. These methodologies reflect current trends toward atom-efficient processes and sustainable chemistry practices within pharmaceutical manufacturing.

Biological activity studies have revealed that compounds bearing similar structural motifs exhibit promising pharmacological profiles. For instance, recent investigations into pyridine-based derivatives demonstrated their ability to modulate G protein-coupled receptors (GPCRs), particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disorders. The presence of both aromatic heterocycles and flexible aliphatic chains allows these molecules to adopt conformations suitable for interacting with hydrophobic pockets or hydrogen-bonding sites on protein targets. While specific data on this particular compound remains limited due to its relative novelty, computational docking simulations suggest high binding affinities for certain kinases implicated in cancer progression.

The physical properties of 3-(2-Chloro–6-methylpyridin–4–yl)but–3-en–1–amine, including solubility behavior and thermal stability, are essential parameters for optimizing its use in experimental settings. Experimental data indicates moderate solubility in polar organic solvents like DMSO or acetonitrile but limited aqueous solubility without additional derivatization strategies such as salt formation or co-solvent systems. Its melting point typically falls within the range of 58°C to 65°C depending on crystallization conditions, while NMR spectroscopy reveals characteristic signals for both aromatic protons (δ ~7.8 ppm) and olefinic protons (δ ~5.5 ppm). These properties align with those observed for related pyridine derivatives but highlight unique aspects arising from the unsaturated chain configuration.

Spectroscopic characterization techniques play a pivotal role in confirming the identity and purity of this compound during development stages. High-resolution mass spectrometry (HRMS) provides definitive molecular weight verification through accurate mass measurements (m/z: [M+H]⁺=calculated vs observed values). Nuclear magnetic resonance (NMR) analysis offers detailed insights into structural connectivity: the pyridine ring protons appear as distinct multiplets between δ7.00 and δ8.50 ppm depending on substitution patterns; olefinic protons exhibit coupling constants typical of trans-butene configurations (~15 Hz); amide protons show characteristic upfield shifts when hydrogen bonding occurs during sample preparation. X-ray crystallography has also been employed successfully to resolve three-dimensional packing arrangements critical for predicting solid-state behavior during formulation development.

Mechanistic studies involving this compound have focused on its reactivity toward various electrophilic reagents under different reaction conditions. Notably, palladium-catalyzed C-N bond formation reactions using this molecule demonstrate high selectivity when employing electron-deficient ligands such as phosphites or N-heterocyclic carbenes (NHCs). The chlorine substituent acts as an excellent leaving group under basic conditions during nucleophilic aromatic substitution reactions (S_NAr), allowing for post-synthetic modification toward creating diverse analogs with tailored biological activities through click chemistry approaches or multicomponent reaction strategies.

Cross-disciplinary applications are emerging across multiple scientific domains where this compound serves as both a synthetic intermediate and end-product candidate. In medicinal chemistry research programs targeting metabolic diseases like diabetes mellitus type II, analogs containing similar pyridine-substituted butenyl frameworks have shown improved blood-glucose regulation profiles compared to traditional sulfonylureas by acting as dual SGLT1/SGLT2 inhibitors via competitive inhibition mechanisms at sodium-glucose cotransporter sites within intestinal epithelial cells.

Sustainable synthesis protocols represent an active area of investigation given increasing emphasis on green chemistry principles within pharmaceutical industries today more than ever before since climate change mitigation efforts require minimizing environmental impact factors associated with chemical production processes including waste generation levels energy consumption metrics solvent recovery rates etcetera Researchers have developed metal-free oxidation methods using hypervalent iodine reagents which eliminate heavy metal catalysts entirely thereby addressing concerns about residual toxicity issues during large-scale manufacturing operations These innovations not only reduce production costs significantly they also enhance safety profiles particularly important when scaling up processes beyond laboratory quantities into pilot plant capacities required prior commercialization phases